![molecular formula C14H22ClNO B2658530 N-[2-(4-Chloro-3,5-dimethylphenoxy)ethyl]-1-butanamine CAS No. 420100-52-3](/img/structure/B2658530.png)
N-[2-(4-Chloro-3,5-dimethylphenoxy)ethyl]-1-butanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-[2-(4-Chloro-3,5-dimethylphenoxy)ethyl]-1-butanamine is a useful research compound. Its molecular formula is C14H22ClNO and its molecular weight is 255.79. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Novel Therapeutic Classes
Research into derivatives of phenethylamine and related compounds has contributed to the discovery of new therapeutic classes. For instance, Nichols et al. (1986) describe the synthesis and evaluation of alpha-ethyl phenethylamine derivatives, leading to the identification of compounds with potential psychoactive effects that could facilitate psychotherapy, introducing a new class of drugs termed "entactogens" (Nichols et al., 1986).
Drug Delivery Mechanisms
The development of water-soluble neurokinin-1 receptor antagonists suitable for both intravenous and oral administration showcases the importance of chemical modification in enhancing drug solubility and efficacy. Harrison et al. (2001) successfully synthesized a compound demonstrating high efficacy in pre-clinical tests for emesis and depression, emphasizing the role of chemical synthesis in improving drug delivery mechanisms (Harrison et al., 2001).
Medical Intermediate Molecules
The synthesis of medical intermediate molecules like 2,5-dimethoxy-4-ethylthio-benzeneethanamine, as reported by Zhimin (2003), is crucial for the production of pharmaceuticals treating psychotic and schizophrenic psychosis. This research highlights the importance of intermediate molecules in the synthesis of more complex therapeutic agents (Zhimin, 2003).
Chiral Organocatalysts
Chiral organocatalysts play a significant role in the asymmetric synthesis of pharmaceuticals. Noshi (2014) outlines the synthesis of a chiral organocatalyst used in the asymmetric reduction of prochiral N-aryl ketimines, demonstrating the application of chiral chemistry in medicinal research (Noshi, 2014).
Properties
IUPAC Name |
N-[2-(4-chloro-3,5-dimethylphenoxy)ethyl]butan-1-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22ClNO/c1-4-5-6-16-7-8-17-13-9-11(2)14(15)12(3)10-13/h9-10,16H,4-8H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BQNQINCNONGABR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNCCOC1=CC(=C(C(=C1)C)Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.78 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.